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Cat. No.: B13195033
Get Quote
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Executive Summary & Chemical Identity[1][2][3]

In the realm of drug development and organic synthesis, 1-Chloro-2,4-dimethylpentane
(CAS: 128399-45-1) serves as a specialized alkylating agent and intermediate. Unlike its more
common linear counterparts (e.g., 1-chloroheptane), the branched structure of this C7-alkyl
chloride imparts unique steric properties that influence both its reactivity in nucleophilic
substitutions and its volatility profile.

This guide moves beyond generic safety data sheets (SDS). It synthesizes structural activity
relationships (SAR) with practical laboratory experience to provide a robust framework for
handling this compound. The primary risks are flammability and mucosal irritation,
necessitating strict engineering controls and static mitigation strategies.[1]

Physicochemical Profile

Note: Specific experimental data for this isomer is limited. Values below represent high-
confidence estimates based on structural analogs (e.g., 1-chlorohexane, 2-chloro-2,4-
dimethylpentane) and calculated partition coefficients.
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Property Value (Est.) Operational Implication

Molecular Weight: 134.65

g/mol

Molecular Formula C7H1sCl

Moderate volatility; significant
Boiling Point 145-150 °C vapor generation at elevated

process temperatures.[2]

Flammable (Category 3).

] Vapor/air mixtures are

Flash Point ~35-40 °C ) )
explosive above ambient

temperatures.

) lighter than water; will float on
Density ~0.87 g/mL )
aqueous spills.

Highly lipophilic; rapid dermal
LogP (Octanol/Water) ~3.8 )
absorption expected.

Requires organic solvents
Solubility Immiscible in water (DCM, THF) for cleanup;

bioaccumulative potential.

Hazard Identification & Toxicology (GHS)

We must treat 1-Chloro-2,4-dimethylpentane as a Class 3 Flammable Liquid and a
Skin/Respiratory Irritant.

Primary Hazards[6][7]

o Flammability (H226): The branched hydrocarbon chain lowers the boiling point relative to n-
heptyl chloride, increasing vapor pressure. Static discharge is a critical ignition source due to
the low conductivity of the liquid.

o Skin Corrosion/Irritation (H315): As a primary alkyl halide, it acts as a defatting agent,
stripping natural oils and causing dermatitis. Prolonged contact can lead to chemical burns.

» Specific Target Organ Toxicity (H335): Inhalation of vapors triggers respiratory tract irritation.
[2] High concentrations may induce narcotic effects (dizziness, drowsiness) typical of
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chlorinated alkanes.

The "Silent" Risk: Sensitization

While not always explicitly flagged in generic databases, alkyl chlorides possess alkylating
potential. Repeated exposure may induce skin sensitization (H317), leading to allergic contact
dermatitis. Researchers must handle this compound as a potential sensitizer.

Engineering Controls & Personal Protective
Equipment (PPE)

Reliance on "standard" PPE is insufficient for chlorinated hydrocarbons. The lipophilicity of 1-
Chloro-2,4-dimethylpentane allows it to permeate standard latex quickly.

Glove Selection Protocol

o Prohibited: Latex (natural rubber). Rapid degradation and permeation (< 5 mins).
o Recommended: Nitrile (Minimum 0.11 mm thickness) for splash protection only.
o Required for Prolonged Handling: Viton® or Silver Shield® (Laminate) gloves.

Ventilation Requirements

All operations involving open transfers or heating must occur within a certified chemical fume
hood operating at a face velocity of 80—100 fpm.

Operational Protocols: Safe Handling & Transfer
Static Mitigation Strategy

Non-polar chlorinated solvents are notorious static accumulators. When transferring 1-Chloro-
2,4-dimethylpentane from drums or metal containers, you must break the "Fire Triangle" by
eliminating the ignition source (spark).

The "Bond-Ground-Inert" Rule:

e Ground the source container to an earth ground.
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« Bond the receiving vessel to the source container to equalize potential.

« Inert the headspace with Nitrogen (N2) or Argon to displace oxygen.

Visual Workflow: Safe Transfer

The following diagram illustrates the mandatory decision logic for transferring this solvent.

Start Transfer Procedure

Volume > 500 mL?
Yes
Use Glass Syringe/Pipette
(Fume Hood)

Prepare Grounding Equipment

1. Ground Source Drum
2. Bond Receiving Vessel

Purge Headspace with N2

02 Level < 5%7?

Initiate Transfer
(Low Flow Rate)

STOP: Re-purge

Click to download full resolution via product page
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Caption: Logic flow for static mitigation during solvent transfer. Large volumes require active
grounding and inerting.

Emergency Response: Spills & Exposure
Spill Response Decision Matrix

Spills of 1-Chloro-2,4-dimethylpentane present a dual threat: inhalation toxicity and
flammability.[1][3]

Immediate Actions:
e Evacuate the immediate area.
» Eliminate ignition sources (hot plates, stirrers).

e Assess volume.

Minor (< 100 mL)
Inside Hood

Absorb with Vermiculite Dispose as Halogenated

Contained or Chem-Sorb pads Organic Waste

Spill Detected

Uncontained

Major (> 100 mL)
Or Outside Hood

Evacuate Lab
Activate Fire Alarm

Call HAZMAT Team

Click to download full resolution via product page

Caption: Triage protocol for spill management distinguishing between researcher-led cleanup
and HAZMAT intervention.

First Aid Protocols

 Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen (trained
personnel only).

» Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol or organic
solvents to clean skin, as this enhances absorption.

o Eye Contact: Rinse with water for 15 minutes, lifting eyelids. Consult an ophthalmologist.
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Storage & Waste Disposal
Storage Conditions

o Temperature: Store in a cool, well-ventilated area (< 25°C).

e Segregation: Keep away from strong oxidizing agents and strong bases (risk of elimination
reactions producing flammable alkenes).

» Container: Store in tightly closed glass or steel containers. Avoid plastics (PVC, PS) which
may be softened by the solvent.

Waste Streams

1-Chloro-2,4-dimethylpentane must be segregated into Halogenated Organic Waste.

e Do NOT mix with non-halogenated solvents (increases disposal cost and processing
complexity).

e Do NOT pour down the drain (aquatic toxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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